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Compound of Interest

Methyl 3-hydroxy-4-
Compound Name:
(hydroxymethyl)benzoate

cat. No.: B1318081

An In-depth Technical Guide to Methyl 3-
hydroxy-4-(hydroxymethyl)benzoate

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Publicly available, in-depth technical information, including detailed experimental
protocols, extensive quantitative data, and specific biological activities for Methyl 3-hydroxy-4-
(hydroxymethyl)benzoate (CAS No. 71780-40-0), is limited. This guide provides the available
core data for this compound and, for comparative context, includes information on the
structurally similar and more extensively researched compound, Methyl 4-
(hydroxymethyl)benzoate.

Core Data: Methyl 3-hydroxy-4-
(hydroxymethyl)benzoate

Methyl 3-hydroxy-4-(hydroxymethyl)benzoate is a substituted aromatic compound. Its
fundamental properties are summarized below.
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Property Value Reference
CAS Number 71780-40-0 [1]
Molecular Formula CoH1004 [1]
Molecular Weight 182.17 g/mol [1]

methyl 3-hydroxy-4-
IUPAC Name Y Y Y

(hydroxymethyl)benzoate

Canonical SMILES

COC(=0)C1=CC(=C(C=C1)C
0)O

Molecular Structure:

Theoretical Synthesis Pathway

While a specific, detailed experimental protocol for the synthesis of Methyl 3-hydroxy-4-
(hydroxymethyl)benzoate is not readily available in the reviewed literature, a plausible
synthetic route can be conceptualized based on established organic chemistry principles. A

potential, though unverified, experimental workflow is outlined below.
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Theoretical Synthesis of Methyl 3-hydroxy-4-(hydroxymethyl)benzoate

[3-Hydroxy-4-methy|benzoic acid]

Esterification
(Methanol, Acid Catalyst)

[Methyl 3-hydroxy-4-methylbenzoate)

:

Radical Bromination
(NBS, Initiator)

(Methyl 4-(bromomethyl)-3-hydroxybenzoate)

:

Nucleophilic Substitution
(e.g., NaOH(aq))

(Methyl 3-hydroxy-4-(hydroxymethyl)benzoate)

Click to download full resolution via product page

A theoretical synthesis workflow for Methyl 3-hydroxy-4-(hydroxymethyl)benzoate.
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Comparative Analysis: Methyl 4-
(hydroxymethyl)benzoate

Due to the limited data on Methyl 3-hydroxy-4-(hydroxymethyl)benzoate, a brief overview of
the structurally similar and more extensively documented compound, Methyl 4-
(hydroxymethyl)benzoate (CAS No. 6908-41-4), is provided for contextual understanding.

Property Value Reference
CAS Number 6908-41-4 [21[3]141[5]
Molecular Formula CoH1003 [41[5]
Molecular Weight 166.17 g/mol [21[41[5]
Appearance White to off-white crystalline 1]

solid

Applications in Research and Development

Methyl 4-(hydroxymethyl)benzoate serves as a versatile intermediate in organic synthesis.[3] It
has been identified as a useful biochemical for proteomics research.[4] Its applications extend
to being a building block in the synthesis of more complex molecules, including
pharmaceuticals and agrochemicals.[3][4] Some studies have also suggested potential
antimicrobial and antioxidant properties for this compound.[4]

Experimental Protocols: Synthesis of Methyl 4-
(hydroxymethyl)benzoate

A common method for the synthesis of Methyl 4-(hydroxymethyl)benzoate is the esterification
of 4-(hydroxymethyl)benzoic acid.

General Protocol:

o Reaction Setup: 4-(hydroxymethyl)benzoic acid is dissolved in methanol, which acts as both
the solvent and a reactant.

o Catalysis: A strong acid catalyst, such as concentrated sulfuric acid, is added to the mixture.
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o Reflux: The reaction mixture is heated under reflux for several hours to facilitate the
esterification process.

o Work-up: After cooling, the mixture is typically poured into water, leading to the precipitation
of the crude product.

 Purification: The crude product is then collected and purified, often through recrystallization,
to yield pure Methyl 4-(hydroxymethyl)benzoate.

Conclusion

While Methyl 3-hydroxy-4-(hydroxymethyl)benzoate is a defined chemical entity with a
known structure and CAS number, there is a notable absence of comprehensive technical data
in the public domain. This limits a thorough evaluation of its properties, potential applications,
and biological significance. For researchers and drug development professionals, this
compound may represent an unexplored area of chemical space. Future studies are necessary
to elucidate its chemical reactivity, biological activity, and potential as a building block in
medicinal chemistry and other scientific fields. The information available on structurally related
compounds, such as Methyl 4-(hydroxymethyl)benzoate, may offer a starting point for
investigating the potential characteristics of Methyl 3-hydroxy-4-(hydroxymethyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Methyl 3-hydroxy-4-(hydroxymethyl)benzoate" CAS
number and molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318081#methyl-3-hydroxy-4-hydroxymethyl-
benzoate-cas-number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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